Cas no 2110724-86-0 (1H-pyrrolo[3,2-c]pyridine-2-carbonitrile)

• Product Name: 1H-pyrrolo[3,2-c]pyridine-2-carbonitrile
• CAS No: 2110724-86-0
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD31705050
• CID: 5303628
• Update Time: 2026-03-10

1H-pyrrolo[3,2-c]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrolo[3,2-c]pyridine-2-carbonitrile

• MDL： MFCD31705050
• Inchi： 1S/C8H5N3/c9-4-7-3-6-5-10-2-1-8(6)11-7/h1-3,5,11H
• InChI Key： LBUWNBMXZPNPDB-UHFFFAOYSA-N
• SMILES： C1=NC=CC2NC(C#N)=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-pyrrolo[3,2-c]pyridine-2-carbonitrile

Research Brief on 1H-pyrrolo[3,2-c]pyridine-2-carbonitrile (CAS: 2110724-86-0) in Chemical Biology and Pharmaceutical Applications

The compound 1H-pyrrolo[3,2-c]pyridine-2-carbonitrile (CAS: 2110724-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrrolopyridine core and a nitrile functional group, serves as a versatile intermediate for the synthesis of bioactive molecules targeting various disease pathways. Recent studies highlight its role in modulating protein-protein interactions and enzyme inhibition, particularly in oncology and neurodegenerative disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1H-pyrrolo[3,2-c]pyridine-2-carbonitrile derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), with compound 2110724-86-0 showing nanomolar potency against CDK2/4/6. Structural optimization via scaffold hopping and molecular docking revealed enhanced binding affinity through interactions with the kinase hinge region, suggesting its potential as a lead candidate for cancer therapeutics. Parallel research in ACS Chemical Neuroscience identified its neuroprotective effects via sigma-1 receptor agonism, mitigating oxidative stress in models of Parkinson’s disease.

Synthetic methodologies for 1H-pyrrolo[3,2-c]pyridine-2-carbonitrile have also advanced, with a 2024 Organic Letters report detailing a one-pot palladium-catalyzed C-H activation/annulation protocol (yield: 78–92%). This innovation addresses previous challenges in regioselectivity and scalability, enabling broader exploration of its pharmacophore space. Additionally, computational studies using QSAR models predict favorable ADMET profiles for derivatives, though in vivo validation remains ongoing.

Industry applications are emerging, with Patent WO2023/154217 disclosing 2110724-86-0-based PROTACs for targeted protein degradation. Challenges persist in optimizing bioavailability and off-target effects, but the compound’s modularity positions it as a promising scaffold for next-generation drug discovery. Future directions include combinatorial library development and mechanistic studies in rare diseases, as noted in a recent Nature Reviews Drug Discovery commentary.